5-Hydroxyvitamin D3 25-glucuronide
5-Hydroxyvitamin D3 25-glucuronide
Brand Name:
Vulcanchem
CAS No.:
84344-78-5
VCID:
VC0041078
InChI:
InChI=1S/C33H52O8/c1-19-10-13-23(34)18-22(19)12-11-21-9-7-17-33(5)24(14-15-25(21)33)20(2)8-6-16-32(3,4)41-31-28(37)26(35)27(36)29(40-31)30(38)39/h11-12,20,23-29,31,34-37H,1,6-10,13-18H2,2-5H3,(H,38,39)/b21-11+,22-12-/t20-,23+,24?,25+,26?,27+,28?,29?,31+,33-/m1/s1
SMILES:
CC(CCCC(C)(C)OC1C(C(C(C(O1)C(=O)O)O)O)O)C2CCC3C2(CCCC3=CC=C4CC(CCC4=C)O)C
Molecular Formula:
C₃₃H₅₂O₈
Molecular Weight:
576.76
5-Hydroxyvitamin D3 25-glucuronide
CAS No.: 84344-78-5
Cat. No.: VC0041078
Molecular Formula: C₃₃H₅₂O₈
Molecular Weight: 576.76
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 84344-78-5 |
|---|---|
| Molecular Formula | C₃₃H₅₂O₈ |
| Molecular Weight | 576.76 |
| IUPAC Name | (3S,6S)-6-[(6R)-6-[(3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptan-2-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C33H52O8/c1-19-10-13-23(34)18-22(19)12-11-21-9-7-17-33(5)24(14-15-25(21)33)20(2)8-6-16-32(3,4)41-31-28(37)26(35)27(36)29(40-31)30(38)39/h11-12,20,23-29,31,34-37H,1,6-10,13-18H2,2-5H3,(H,38,39)/b21-11+,22-12-/t20-,23+,24?,25+,26?,27+,28?,29?,31+,33-/m1/s1 |
| SMILES | CC(CCCC(C)(C)OC1C(C(C(C(O1)C(=O)O)O)O)O)C2CCC3C2(CCCC3=CC=C4CC(CCC4=C)O)C |
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